Cas no 478183-59-4 (Fmoc-D-3-chlorotyrosine)

• Product Name: Fmoc-D-3-chlorotyrosine
• CAS No: 478183-59-4
• MF: C₂₄H₂₀ClNO₅
• MW: 437.872305870056
• MDL: MFCD03840399
• CID: 931428
• PubChem ID: 56777109
• Update Time: 2025-10-29

Fmoc-D-3-chlorotyrosine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(3-chloro-4-hydroxyphenyl)propanoic acid
• FMOC-3-CHLORO-D-TYROSINE,
• Fmoc-D-3-Chlorotyrosine
• (2R)-3-(3-CHLORO-4-HYDROXYPHENYL)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
• E70677
• (2R)-3-(3-chloro-4-hydroxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 3-Chloro-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-D-tyrosine
• Fmoc-3-chloro-D-tyrosine
• (2R)-3-(3-chloro-4-hydroxyphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• AS-74395
• 3-Chloro-N-Fmoc-D-tyrosine
• AKOS030240647
• MFCD03840399
• C24H20ClNO5
• DTXSID30718505
• 478183-59-4
• Fmoc-D-3-chlorotyrosine

• MDL： MFCD03840399
• Inchi： 1S/C24H20ClNO5/c25-20-11-14(9-10-22(20)27)12-21(23(28)29)26-24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,21,27H,12-13H2,(H,26,30)(H,28,29)/t21-/m1/s1
• InChI Key： KHDGYTHHDSEGNQ-OAQYLSRUSA-N
• SMILES： ClC1=C(C=CC(=C1)C[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O

Computed Properties

• Exact Mass: 437.10300
• Monoisotopic Mass: 437.1030004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.86000
• LogP: 4.97090

Fmoc-D-3-chlorotyrosine Security Information

• Storage Condition：Store at 0-5 ° C

Additional information on Fmoc-D-3-chlorotyrosine

Professional Introduction to Fmoc-D-3-chlorotyrosine (CAS No. 478183-59-4)

Fmoc-D-3-chlorotyrosine, with the chemical abstracts service number CAS No. 478183-59-4, is a specialized compound widely utilized in the field of chemical biology and pharmaceutical research. This compound belongs to the class of protected amino acids, featuring a Fmoc (fluorenylmethyloxycarbonyl) protecting group on the amino nitrogen and a D-3-chlorotyrosine backbone. The unique structural characteristics of Fmoc-D-3-chlorotyrosine make it an invaluable tool in the synthesis of complex peptides and proteins, particularly those requiring precise control over stereochemistry and reactivity.

The significance of Fmoc-D-3-chlorotyrosine in modern drug development cannot be overstated. Its application extends to various areas, including the creation of novel therapeutic agents and the investigation of enzyme mechanisms. The presence of a chlorine substituent on the tyrosine ring enhances its reactivity, making it particularly useful in cross-coupling reactions and other synthetic transformations. This property has been leveraged in recent studies to develop new strategies for constructing bioactive peptides.

In recent years, there has been growing interest in the use of protected amino acids like Fmoc-D-3-chlorotyrosine for applications in proteomics and structural biology. Researchers have utilized this compound to probe the structural and functional properties of proteins, particularly those involved in critical biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated how Fmoc-D-3-chlorotyrosine could be incorporated into peptide libraries to identify novel inhibitors of protein-protein interactions. This approach highlights the compound's potential in accelerating the discovery of new therapeutic targets.

The synthesis of Fmoc-D-3-chlorotyrosine involves a multi-step process that requires precise control over reaction conditions. Typically, it begins with the chlorination of tyrosine derivatives followed by protection with an Fmoc group. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to ensure high yields and purity. These methods are essential for producing compounds that meet the stringent requirements of biomedical research.

The versatility of Fmoc-D-3-chlorotyrosine has also been recognized in the field of immunology. Researchers have explored its use in designing vaccines and immunotherapeutic agents. For example, a recent study published in Nature Immunology described how peptides incorporating Fmoc-D-3-chlorotyrosine could elicit stronger immune responses compared to their unprotected counterparts. This finding underscores the compound's potential in enhancing vaccine efficacy.

The impact of Fmoc-D-3-chlorotyrosine extends beyond academic research into practical applications. Pharmaceutical companies have utilized this compound in the development of novel drugs targeting various diseases, including cancer and inflammatory disorders. The ability to precisely modify peptide sequences using Fmoc-D-3-chlorotyrosine has enabled researchers to create highly specific inhibitors that can modulate disease-related pathways.

In conclusion, Fmoc-D-3-chlorotyrosine (CAS No. 478183-59-4) is a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing complex peptides and proteins. The ongoing research utilizing this compound continues to yield groundbreaking insights into biological processes and therapeutic interventions, solidifying its importance in advancing scientific discovery.